BITUPAL
Description
Properties
CAS No. |
12001-30-8 |
|---|---|
Molecular Formula |
C7H4N2O5 |
Synonyms |
BITUPAL |
Origin of Product |
United States |
Extraction and Primary Processing Methodologies for Bitupal Precursors
Source Material Acquisition and Geological Sampling Protocols
The primary precursors for Bitupal are derived from natural bitumen and asphaltites. The acquisition of these raw materials necessitates specialized geological sampling and extraction techniques tailored to the specific type of deposit.
Bitumen that naturally occurs on the surface, either floating on water bodies or as seepage, requires specific collection methods. Historically, simple tools were used to collect liquid bitumen from springs and streams. asme.org For instance, if a significant amount of bitumen is floating, it can be drawn up using buckets or other vessels. asme.org In cases where there is less floating material, it can be collected using materials to which it readily adheres, such as pieces of linen or reeds. asme.org
Modern methods for handling bitumen spills on water, which can be adapted for collection, involve the use of materials like charred hay to modify the surface behavior of bitumen, ensuring it remains buoyant for longer periods, thus facilitating recovery. mdpi.com Asphalt (B605645), which is found in seepages along shores and occasionally as large floating blocks, has been collected and utilized for various purposes for thousands of years. researchgate.net
For asphaltite deposits located beneath the surface, borehole extraction methods are employed. These techniques are designed to access and excavate materials from the earth's subsurface. rcsenergy.ca
Borehole Mining and Jet Boring: These are innovative techniques that utilize high-pressure water jets to excavate materials through boreholes. rcsenergy.ca
Jet Boring: This method uses conventional drill rigs to create boreholes, which are then enlarged by high-pressure water jets. It is primarily used for creating large caverns in hard rock formations. rcsenergy.ca
Borehole Mining: This technique is similar to jet boring but focuses on a more targeted extraction process, often targeting specific mineral deposits. rcsenergy.ca
Hydraulic Borehole Mining: This method integrates hydraulic principles to enhance the precision and efficiency of the extraction process, particularly in challenging geological formations. rcsenergy.ca
Drilling and Coring: Drill rigs are used for rotary drilling to advance borings into the ground. uky.edu
Solid Stem Augers: These are typically used to drill into soil to identify the top of bedrock and obtain disturbed soil samples. uky.edu
Rock Coring: This is performed using a core barrel with a cutting bit, often impregnated with diamonds. Fluids like water are used to flush cuttings to the surface. The retrieved core provides samples for geological and chemical analysis. uky.eduosti.gov
These methods provide direct access to subsurface asphaltite deposits, allowing for their extraction and subsequent processing. trb.org
Initial Separation and Refining Strategies
Once the raw bituminous materials are acquired, they undergo a series of separation and refining processes to isolate the organic matrix from the inorganic components and to purify the crude extracts.
Solvent extraction is a primary method used to separate the organic components (bitumen) from the inorganic matrix (like sand and clay). mit.eduscirp.org This technique leverages the different solubilities of bitumen and kerogen in organic solvents. mit.edu
A common approach involves treating the raw material with a mixture of organic solvents, such as dichloromethane (B109758) (DCM) and methanol, to dissolve the soluble bitumen, leaving behind the insoluble kerogen and inorganic matter. mit.edu The efficiency of this extraction can be enhanced by using an Accelerated Solvent Extractor (ASE), which employs high pressures and temperatures to maximize solubility and speed up the process. mit.edu
Various solvents have been investigated for their effectiveness in bitumen extraction. Studies have shown that solvents like cyclopentane (B165970) can yield high bitumen recovery. researchgate.net The choice of solvent is critical and can be tailored to the specific properties of the target compounds. mdpi.com For instance, non-polar compounds are typically extracted using lipophilic solvents like cyclohexane (B81311) and dichloromethane. mdpi.com
A notable advancement in this area is the use of switchable hydrophilicity solvents (SHS). These solvents are water-miscible in the presence of CO2 but separate from water when CO2 is removed, offering a more energy-efficient alternative to distillation for solvent recovery. researchgate.net
Thermal treatment is another key strategy for processing asphaltites and bitumen. These methods involve heating the material to induce physical and chemical changes.
Pyrolysis: This process, also known as destructive distillation, involves heating the asphaltite in the absence of air to break it down into gas, oil, and a solid residue (coke). ifpenergiesnouvelles.frkirj.ee The pyrolysis of asphaltites typically occurs in two main stages: primary volatilization (200–600 °C) and secondary gasification (600–800 °C). kirj.ee
Thermal Destruction in Supercritical Fluids: This is a promising and environmentally friendly method for converting solid fuels. The use of supercritical fluids, which have properties of both liquids and gases, facilitates the separation of the organic matter from the mineral part. sbras.ru The conversion efficiency is highly dependent on the nature of the solvent used, with tetralin showing high conversion rates. sbras.ru
Distillation: Following extraction, distillation is often used to separate the solvent from the bitumen. researchgate.net Vacuum distillation of asphaltite tar at various temperatures can produce pitches with different softening points. jst.go.jp
Filtration is a crucial step to remove solid impurities from the crude extracts. Various filtration techniques are employed depending on the nature of the particles to be removed.
Conventional and Centrifugal Filtration: After mixing the oil sand with a solvent, the resulting solution is separated from the mineral solids using methods like centrifugal filtration or regular pressure filtration. researchgate.netacs.org Centrifugation has been found to yield better extraction results than pressure filtration. researchgate.net
Electrostatic Filtration: For removing very fine solid particles from bitumen extracted with a non-aqueous solvent, electrostatic filtration can be used. This process can produce a bitumen product with a sufficiently low particle content to be suitable for pipeline transport. google.com
Purification via Chromatography: After the initial separation, the bitumen extract, which is a complex mixture of saturates, aromatics, resins, and asphaltenes (SARA), can be further purified and fractionated using chromatographic techniques. apt-int.commdpi.com
Thin-Layer Chromatography (TLC): Iatroscan, a TLC method with flame ionization detection (FID), is used to determine the relative abundances of saturates, aromatics, and polar compounds. apt-int.com
Column Chromatography: Silica gel column fractionation is used to further separate the components of the bitumen. mit.edu
These purification steps are essential for obtaining a high-purity organic extract suitable for the synthesis of this compound.
Data Tables
Table 1: Solvents Used in Bitumen Extraction and their Properties
| Solvent | Boiling Point (°C) | Application | Reference |
|---|---|---|---|
| n-Pentane | 36.1 | Solvent Extraction | researchgate.netacs.org |
| Cyclopentane | 49.3 | Solvent Extraction | researchgate.netacs.org |
| Heptane | 98.4 | Solvent Extraction | acs.org |
| Toluene | 110.6 | Solvent Extraction | scirp.orgacs.org |
| Dichloromethane (DCM) | 39.6 | Solvent Extraction | mit.eduapt-int.com |
| Methanol | 64.7 | Solvent Extraction | mit.eduapt-int.com |
| Tetralin | 207 | Thermal Destruction | sbras.ru |
| Cyclohexane | 80.7 | NAFC Extraction | mdpi.com |
Table 2: Thermal Processing of Asphaltite
| Process | Temperature Range (°C) | Products | Key Features | Reference |
|---|---|---|---|---|
| Pyrolysis | 200 - 800 | Gas, Oil, Carbon | Two stages: Primary volatization and secondary gasification. | kirj.ee |
| Thermal Destruction in Supercritical Water | 374 - 450 | Liquid and Gaseous Products | Lower conversion compared to organic solvents. | sbras.ru |
| Thermal Destruction in Supercritical Tetralin | 425 | Liquid and Gaseous Products | High conversion rate (nearly 99 wt %). | sbras.ru |
Advanced Chemical Characterization and Analytical Methodologies of Bitupal Components
Chromatographic Separation and Identification of Molecular Classes
Chromatography is a cornerstone in the analysis of complex mixtures like bitumen. By separating the sample into its various components based on their physical and chemical properties, it allows for the identification and quantification of different molecular classes.
Gas Chromatography-Mass Spectrometry (GC-MS) is a pivotal technique for the analysis of volatile and semi-volatile organic compounds within Dead Sea asphalt (B605645). In this method, the sample is vaporized and separated based on the components' boiling points and interactions with a stationary phase in a capillary column. The separated components are then ionized and fragmented in the mass spectrometer, which identifies them based on their unique mass-to-charge ratio and fragmentation pattern.
Research on Dead Sea bitumen has successfully used GC-MS to identify a range of biomarker compounds that provide a chemical fingerprint of the material's origin and history. finechem-mirea.rudoi.orgroyalsocietypublishing.orgresearchgate.net These biomarkers include saturated hydrocarbons like n-alkanes and isoprenoids, as well as polycyclic alkanes such as steranes and terpanes (including hopanes). finechem-mirea.ruroyalsocietypublishing.orgresearchgate.net The distribution of n-alkanes, often peaking in the C20-C26 range, and the presence of specific biomarkers like gammacerane, are characteristic features of Dead Sea asphalt. finechem-mirea.ru The low pristane/phytane ratio (around 0.5) is another identifying marker. researchgate.net The absence or near-absence of diasteranes is also a key indicator of this specific bitumen source. finechem-mirea.ruresearchgate.net
Table 1: Volatile and Semi-Volatile Biomarkers in Dead Sea Asphalt Identified by GC-MS
| Compound Class | Specific Compounds/Features | Significance |
| Isoprenoids | Pristane, Phytane | Low pristane/phytane ratio is characteristic. researchgate.net |
| n-Alkanes | C19-C33 range | Distribution profile helps in source identification. finechem-mirea.ru |
| Terpanes | Hopanes (C27-C35), Gammacerane | Presence and distribution are key biomarkers. finechem-mirea.rudoi.orgresearchgate.net |
| Steranes | C21-C29 range | Absence of diasteranes is a notable feature. finechem-mirea.ruresearchgate.net |
This table is based on data from multiple sources analyzing Dead Sea asphalt, the raw material for Bitupal.
For the non-volatile, higher molecular weight, and more polar components of bitumen, which are not amenable to GC-MS, Liquid Chromatography-Mass Spectrometry (LC-MS) is an essential analytical tool. LC separates the components in a liquid phase before they are introduced into the mass spectrometer for identification.
Size Exclusion Chromatography (SEC) is a technique used to separate molecules based on their size, or more accurately, their hydrodynamic volume. It is particularly valuable for characterizing the polymeric fractions of bitumen, such as asphaltenes, and for determining their molecular weight distribution.
In the analysis of bitumen, SEC helps to understand the size of the asphaltene aggregates, which are large, cross-linked structures of polycyclic aromatic and heterocyclic hydrocarbons. uva.nl Studies on various bitumens (B1180155) have shown that the molecular weights of asphaltene fractions can range significantly, typically from around 600 to 10,000 Daltons. iaea.org This information is critical as the molecular size of these components influences the physical properties of the material. SEC, often equipped with refractive index (RI) and UV detectors, can effectively analyze changes in the molecular weight distribution of these complex fractions. amolf.nl
Supercritical Fluid Chromatography (SFC) is a hybrid of gas and liquid chromatography that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase. This technique is well-suited for separating complex mixtures of high molecular weight, non-volatile compounds found in heavy petroleum fractions and bitumen. edpsciences.orgnih.gov
Although specific studies applying SFC to Dead Sea asphalt are not prominent in the reviewed literature, its application to petroleum analysis demonstrates its potential for characterizing this compound. SFC is effective for group-type separations, distinguishing between saturates, olefins, aromatics, and resins. edpsciences.orgresearchgate.net It can also perform simulated distillation (simdis) on hydrocarbons up to C140, which is beyond the range of traditional GC, at much lower temperatures, thus preventing thermal degradation of the sample. edpsciences.org The use of a Flame Ionization Detector (FID) with SFC allows for universal and sensitive detection of hydrocarbons, making it a powerful tool for analyzing the complex composition of bitumen-derived materials. edpsciences.orgnih.gov
Spectroscopic and Spectrometric Elucidation of Structural Motifs
While chromatography separates the components of a mixture, spectroscopy provides detailed information about their molecular structure.
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique that provides detailed information about the structure and connectivity of atoms within a molecule. It is used to probe the chemical environment of nuclei such as hydrogen (¹H NMR) and carbon (¹³C NMR).
Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis
Fourier Transform Infrared (FTIR) spectroscopy is a powerful non-destructive technique used to identify the various functional groups present in the molecular structures of bitumen. By analyzing the absorption of infrared radiation at specific wavelengths, researchers can gain insights into the chemical composition and aging characteristics of the material. When infrared radiation is passed through a sample, the molecules absorb energy at frequencies corresponding to their characteristic vibrational modes.
Key functional groups identified in bituminous binders using FTIR include:
Aliphatic groups (C-H): Stretching and bending vibrations of methyl (-CH3) and methylene (B1212753) (-CH2) groups are prominent, indicating the presence of saturated hydrocarbon chains.
Aromatic structures (C=C): Absorption bands in the 1600 cm⁻¹ region suggest the presence of aromatic rings, which are fundamental components of asphaltenes and other aromatic fractions of bitumen.
Carbonyl groups (C=O): The appearance or increase in the intensity of carbonyl peaks around 1700 cm⁻¹ is a key indicator of oxidative aging in bitumen, resulting from exposure to heat, light, and atmospheric oxygen.
Sulfoxide (B87167) groups (S=O): An increase in the sulfoxide band at approximately 1030 cm⁻¹ also signifies oxidation, a process that hardens the binder and can lead to embrittlement.
The data below illustrates typical FTIR absorption bands for key functional groups in a standard bituminous sample.
| Functional Group | Wavenumber (cm⁻¹) | Vibrational Mode | Significance |
| Aliphatic C-H | 2920, 2850 | Asymmetric & Symmetric Stretching | Indicates the presence of saturated hydrocarbon chains. |
| Aromatic C=C | 1600 | Ring Stretching | Confirms the presence of aromatic structures. |
| Carbonyl C=O | 1700 | Stretching | A primary indicator of oxidative aging. |
| Sulfoxide S=O | 1030 | Stretching | Another key marker for the oxidation of the material. |
Ultraviolet-Visible (UV-Vis) Spectroscopy for Chromophore Detection
Ultraviolet-Visible (UV-Vis) spectroscopy is employed to investigate the electronic transitions within molecules, particularly those containing chromophores—parts of a molecule that absorb light in the UV-Vis spectrum. In the context of bituminous materials, UV-Vis spectroscopy is useful for characterizing the aromatic and conjugated systems that are prevalent in asphaltenes and maltenes.
The Beer-Lambert law is a fundamental principle applied in UV-Vis spectroscopy, relating the absorbance of a sample to the concentration of the absorbing species and the path length of the light beam. This allows for the quantification of certain chromophoric components. The analysis of the Soret band, a strong absorption band in the near-UV region, is often used to study the porphyrin-like structures that can be present in some crude oil sources from which bitumen is derived.
X-ray Diffraction (XRD) and Small-Angle X-ray Scattering (SAXS) for Supramolecular Structures
X-ray Diffraction (XRD) and Small-Angle X-ray Scattering (SAXS) are techniques that provide information about the arrangement of atoms and molecules on different length scales.
X-ray Diffraction (XRD): This technique is used to analyze the crystalline or amorphous nature of materials. In bitumen, XRD patterns typically show broad, diffuse peaks, which is characteristic of a largely amorphous material. However, XRD can detect the presence of any crystalline wax phases, which can influence the low-temperature properties of the binder. The primary peak observed in the XRD pattern of bitumen is the (002) reflection, which corresponds to the stacking distance between aromatic sheets in asphaltene nanoaggregates.
Small-Angle X-ray Scattering (SAXS): SAXS is sensitive to larger-scale structures, from a few nanometers to several hundred nanometers. It is particularly useful for investigating the size, shape, and spatial arrangement of asphaltene nanoaggregates and other colloidal structures within the bituminous matrix. SAXS studies have contributed significantly to the understanding of how asphaltenes associate to form complex supramolecular structures.
The following table summarizes the application of these X-ray techniques to bituminous materials.
| Technique | Information Obtained | Typical Findings in Bitumen |
| XRD | Crystalline/amorphous nature, interlayer spacing | Largely amorphous with a characteristic peak for asphaltene sheet stacking. |
| SAXS | Size, shape, and arrangement of nanoscale structures | Provides data on the dimensions and spacing of asphaltene nanoaggregates. |
Elemental Analysis and Isotopic Ratio Mass Spectrometry (IRMS) for Geochemical Tracing
Elemental analysis provides the fundamental chemical composition of bitumen in terms of the weight percentage of its main elements: carbon, hydrogen, nitrogen, sulfur, and oxygen (C, H, N, S, O). This information is crucial for calculating the H/C ratio, which gives an indication of the degree of aromaticity and condensation of the material. Additionally, the presence of trace metals such as vanadium and nickel can provide clues about the geological origin of the crude oil source.
Isotopic Ratio Mass Spectrometry (IRMS) is a more advanced technique that measures the ratios of stable isotopes, such as ¹³C/¹²C and D/H (deuterium/hydrogen). These isotopic signatures are unique to the geographic origin of the crude oil and are largely preserved during the refining process. Therefore, IRMS can be used as a powerful tool for geochemical tracing, allowing for the identification and differentiation of bitumen from various sources.
Advanced Imaging Techniques for Heterogeneous Materials
The heterogeneous nature of bitumen, with its complex interplay of different molecular fractions, necessitates the use of high-resolution imaging techniques to visualize its microstructure.
Atomic Force Microscopy (AFM) for Surface Morphology and Nanoscale Properties
Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that can provide topographical images of a material's surface with nanoscale resolution. In the study of bitumen, AFM has been instrumental in visualizing the so-called "bee structures," which are characteristic surface features that appear as wrinkled, multi-phase domains.
AFM operates by scanning a sharp tip, mounted on a flexible cantilever, over the sample surface. The deflections of the cantilever are monitored to create a three-dimensional map of the surface topography. In addition to imaging, AFM can also probe local mechanical properties such as adhesion and modulus through techniques like phase imaging and force spectroscopy.
Scanning Electron Microscopy (SEM) with Energy-Dispersive X-ray Spectroscopy (EDS) for Elemental Mapping
Scanning Electron Microscopy (SEM) uses a focused beam of high-energy electrons to generate a variety of signals at the surface of a solid sample. The signals that derive from electron-sample interactions reveal information about the sample including external morphology (texture), chemical composition, and crystalline structure and orientation of materials making up the sample.
When coupled with Energy-Dispersive X-ray Spectroscopy (EDS), SEM becomes a powerful tool for elemental analysis. The electron beam excites atoms in the sample, causing them to emit X-rays with energies characteristic of each element. By collecting and analyzing these X-rays, EDS can generate elemental maps of the sample surface, showing the spatial distribution of different elements. In the context of bituminous composites, SEM-EDS can be used to visualize the distribution of mineral fillers or polymers within the binder matrix.
Rheological and Viscoelastic Characterization of this compound Derivatives
Dynamic Shear Rheometry (DSR) in Material Science Context
The complex shear modulus (G)* represents the material's total resistance to deformation under shear stress. A higher G* value indicates a stiffer material. pavementinteractive.orgworldoftest.com The phase angle (δ) is the time lag between the applied stress and the resulting strain, indicating the relative proportions of viscous and elastic behavior. pavementinteractive.orgfrontiersin.org A phase angle of 0° signifies a purely elastic material, while 90° indicates a purely viscous one. pavementinteractive.org For bituminous materials, the phase angle typically falls between these two extremes. pavementinteractive.org
Research findings from DSR testing are crucial for performance grading and ensuring compliance with standards such as AASHTO T315 and ASTM D7175. controls-group.comworldoftest.com The data generated helps in predicting resistance to common distresses like rutting and fatigue cracking. frontiersin.orgworldoftest.com For instance, the parameter G*/sin(δ) is used to assess high-temperature performance and rutting resistance. worldoftest.com
| Binder Type | Test Temperature (°C) | Complex Modulus (G) (kPa) | Phase Angle (δ) (°) | Rutting Parameter (G/sinδ) (kPa) |
|---|---|---|---|---|
| Unmodified Binder | 58 | 2.50 | 88.5 | 2.50 |
| Unmodified Binder | 64 | 1.20 | 89.0 | 1.20 |
| Polymer-Modified Binder | 64 | 3.50 | 75.0 | 3.62 |
| Polymer-Modified Binder | 70 | 1.80 | 78.0 | 1.84 |
| RTFO-Aged Binder | 64 | 2.80 | 87.0 | 2.80 |
Bending Beam Rheometry (BBR) for Material Response
The Bending Beam Rheometer (BBR) test is employed to evaluate the low-temperature creep properties of bituminous binders, which is critical for assessing their resistance to thermal cracking. pavementinteractive.orgcontrols-group.comglobalgilson.com In this test, a constant load is applied to the midpoint of a small beam of binder submerged in a chilled fluid bath, and the deflection is measured over time. rilem.nethumboldtmfg.com
Two primary parameters are derived from the BBR test: the creep stiffness (S) and the m-value . pavementinteractive.orgcdnsciencepub.com
Creep Stiffness (S): This parameter measures the binder's resistance to a constant load at low temperatures. A lower stiffness value is desirable as it indicates less stress build-up from thermal shrinkage. pavementinteractive.orgcdnsciencepub.com
m-value: This is the rate at which the stiffness changes with loading time. A higher m-value signifies a greater ability of the binder to relax stresses, which is beneficial in preventing thermal cracking. pavementinteractive.orgh-a-d.hr
The Superpave specification, for example, sets a maximum limit for creep stiffness (e.g., 300 MPa) and a minimum limit for the m-value (e.g., 0.300) at a specified low temperature to ensure adequate performance. pavementinteractive.orgcdnsciencepub.com
| Binder Grade | Test Temperature (°C) | Creep Stiffness (S) at 60s (MPa) | m-value at 60s |
|---|---|---|---|
| PG 58-28 | -18 | 250 | 0.315 |
| PG 58-34 | -24 | 280 | 0.305 |
| PG 64-22 | -12 | 180 | 0.350 |
| SBS Modified Binder | -24 | 220 | 0.330 |
Mechanistic Investigations of Biological Interactions at the Molecular and Cellular Level
In Vitro Cellular Responses to Bitupal Extracts
Comprehensive data from in vitro studies detailing the specific cellular responses to this compound extracts are scarce in the available scientific literature.
Effects on Cell Viability and Proliferation in Model Systems
Specific quantitative data on the effects of this compound extracts on cell viability and proliferation in model systems are not detailed in the reviewed literature. While a study titled "Effect of multiple applications of this compound on squamous stratified epithelium in rats" was conducted, the specific outcomes regarding cell viability and proliferation rates are not publicly documented.
Gene Expression and Proteomic Profiling in Response to Exposure
There is no available information from studies on gene expression or proteomic profiling of cells following exposure to this compound.
Biochemical Pathway Modulation
The precise biochemical pathways modulated by this compound have not been extensively elucidated in the available research.
Receptor Binding and Signaling Cascade Alterations
Information regarding the specific receptor binding affinities of this compound components or their effects on intracellular signaling cascades is not present in the reviewed scientific literature.
Enzyme Inhibition or Activation Studies
Detailed studies concerning the inhibitory or activatory effects of this compound on specific enzymes are not available in the public domain.
Antioxidant and Anti-inflammatory Potentials (In Vitro Models)
Radical Scavenging Assays
Direct radical scavenging assays on this compound are not extensively documented in publicly available scientific literature. However, the antioxidant properties of bitumen are often attributed to its content of fulvic acid, a potent antioxidant. srce.hr Research into fulvic acid provides a basis for understanding the potential radical scavenging capacity of this compound.
Fulvic acid has demonstrated significant scavenging activity against a variety of reactive oxygen species (ROS). A study investigating the in vitro antioxidant capacity of a biosynthesized fulvic acid reported specific inhibitory concentrations (IC50), which is the concentration of an antioxidant required to scavenge 50% of the free radicals. The results indicate a broad-spectrum antioxidant effect. researchgate.net
Table 1: In Vitro Reactive Oxygen Species (ROS) Scavenging Activity of Fulvic Acid
| Reactive Oxygen Species (ROS) | IC50 (mg/ml) of Fulvic Acid |
|---|---|
| Superoxide (O₂•⁻) | 4.97 ± 0.02 |
| Hypochlorous acid (HOCl) | 1.56 ± 0.06 |
| Hydrogen peroxide (H₂O₂) | 1.39 ± 0.03 |
| Hydroxyl radical (OH•) | 2.5 ± 0.04 |
| Peroxynitrite (ONOO⁻) | 5.73 ± 0.05 |
| Singlet oxygen (¹O₂) | 3.54 ± 0.03 |
Data sourced from a study on the scavenging capacity of biosynthesized fulvic acid. researchgate.net
These findings suggest that the fulvic acid component within bitumen, and by extension potentially in this compound, can neutralize various harmful free radicals. This activity is likely due to the complex polymeric structure of fulvic acid, which includes phenolic hydroxyl and carboxyl groups capable of donating hydrogen atoms or electrons to stabilize ROS. researchgate.net The antioxidant properties may also be linked to the inhibition of lipid peroxidation. srce.hr
Modulation of Inflammatory Mediators in Cell Cultures
The anti-inflammatory properties of this compound and its source material, Dead Sea bitumen, have been noted, though detailed mechanistic studies at the cellular level are not abundant. ayurheals.com The anti-inflammatory effects are thought to be mediated in part by components such as fulvic acid and sulfur compounds. srce.hr
Research indicates that fulvic acid can modulate the immune response and may suppress inflammatory pathways. healthline.com Studies have shown that fulvic acid can influence the immune system, though the precise effects on specific inflammatory mediators like cytokines, interleukins, or prostaglandins (B1171923) in cell cultures are not yet fully elucidated in the context of this compound. srce.hrhealthline.com It has been suggested that the anti-inflammatory action of bitumen may involve mediating the inflammation phase and accelerating healing processes. srce.hr Furthermore, bitumen has been shown to exhibit in vitro complement-fixing activity, which may contribute to its anti-inflammatory properties. srce.hr This activity is potentially linked to the carboxylic acid groups found in its fulvic acid content. srce.hr
Antimicrobial Activity Studies (In Vitro)
The antimicrobial potential of Dead Sea minerals and mud, which are related to the source of this compound, has been investigated, pointing towards inhibitory effects against certain microorganisms.
Broad-Spectrum Effects on Bacterial and Fungal Strains
Studies on Dead Sea mineral mud, which may share constituents with bitumen, have demonstrated selective antimicrobial activity. In one study, Dead Sea mud exhibited inhibitory effects against the yeast Candida albicans and the bacterium Propionibacterium acnes, a key bacterium in the pathogenesis of acne. However, in the same study, no significant inhibition was observed for Staphylococcus aureus or Escherichia coli. researchgate.net
Table 2: Antimicrobial Activity of Dead Sea Mineral Mud Against Test Microorganisms
| Test Microorganism | Result |
|---|---|
| Candida albicans | Zone of growth inhibition observed |
| Propionibacterium acnes | Zone of growth inhibition observed |
| Staphylococcus aureus | No growth inhibition observed |
| Escherichia coli | No growth inhibition observed |
Results are based on agar (B569324) diffusion assays using Dead Sea mineral mud. researchgate.net
Separately, an experimental study noted the antimicrobial activity of bitumen against Pseudomonas aeruginosa, a bacterium known for its resistance to a wide range of antibiotics. srce.hr These findings suggest that the antimicrobial spectrum of bitumen and its derivatives like this compound may be specific to certain types of bacteria and fungi.
Mechanisms of Microbial Growth Inhibition
The precise mechanisms by which this compound or its constituent components inhibit microbial growth are not fully understood but are likely multifaceted. The antimicrobial properties of Dead Sea mud and bitumen are thought to stem from their unique chemical composition. researchgate.net
One proposed mechanism involves the high concentration of sulfur compounds in Dead Sea bitumen. ayurheals.com Sulfur has well-known antimicrobial properties and can interfere with microbial metabolism. The presence of organosulfur compounds is a characteristic feature of most natural bitumens (B1180155). wikipedia.org
Another potential mechanism is related to the physical and chemical properties of the material. For instance, the antimicrobial action of Dead Sea mud has been attributed to physical and/or chemical phenomena, which were observed even after the mud was sterilized by gamma irradiation, suggesting that the inhibitory factors are not solely biological. researchgate.net The complex mixture of minerals and organic compounds, including fulvic acid, may create an environment that is inhospitable for the growth of certain microorganisms by disrupting cell membranes, chelating essential metal ions, or interfering with enzymatic activity. srce.hrresearchgate.net
Applications in Materials Science and Industrial Chemistry
Polymer Modification and Composite Material Development
The integration of polymers into a bitumen matrix is a key strategy for developing high-performance composite materials for demanding applications, particularly in road paving and roofing. rahabitumen.comdiva-portal.org The goal is to create a blend that combines the waterproofing and adhesive properties of bitumen with the mechanical strength and elasticity of the polymer. rahabitumen.com
In the context of polymer-modified bitumen, various polymers are integrated into the bitumen matrix. The most common are thermoplastic elastomers and plastomers. diva-portal.org The compatibility between the bitumen and the polymer is crucial for achieving a stable, homogeneous blend.
Common polymers used for bitumen modification include:
Styrene-Butadiene-Styrene (SBS): A thermoplastic elastomer that imparts excellent elasticity and low-temperature flexibility to the bitumen. petronaftco.com
Ethylene-Vinyl Acetate (EVA): A plastomer that increases the stiffness and viscosity of the bitumen. diva-portal.org
Atactic Polypropylene (APP): Enhances high-temperature performance and stiffness. petronaftco.com
Polyethylene (PE): Used to improve stiffness and resistance to deformation. petronaftco.com
The production of polymer-modified bitumen typically involves high-shear mixing of the polymer with hot bitumen to ensure a uniform dispersion. petronaftco.com
The addition of polymers significantly enhances the mechanical and rheological properties of bitumen. almapetroli.com These improvements are critical for increasing the durability of materials used in applications like road surfaces, which are subjected to heavy traffic and extreme weather conditions. rahabitumen.com
Key property enhancements include:
Increased Elasticity: Polymers like SBS create a continuous polymer network within the bitumen, which improves its ability to recover from deformation. rahabitumen.com
Higher Rigidity and Softening Point: The addition of polymers increases the temperature at which the bitumen begins to soften, making it more suitable for hot climates. rahabitumen.com
Improved Fatigue Resistance: The enhanced elasticity makes the material more resistant to the cracking that can result from repeated loading. rahabitumen.com
Enhanced Cohesion and Adhesion: The polymer-modified binder exhibits stronger adhesion to mineral aggregates in asphalt (B605645) mixtures. almapetroli.com
Table 1: Research Findings on Mechanical Property Enhancement of Polymer-Modified Bitumen
| Polymer Modifier | Base Bitumen | Key Findings on Mechanical/Rheological Properties |
|---|---|---|
| Styrene-Butadiene-Styrene (SBS) | Paving Grade | Increased elastic recovery, improved fatigue resistance, and a wider range of service temperatures. rahabitumen.competronaftco.com |
| Ethylene-Vinyl Acetate (EVA) | Roofing Grade | Enhanced stiffness, higher softening point, and improved resistance to permanent deformation. diva-portal.org |
Advanced Coatings and Waterproofing Technologies
Polymer-modified bitumen is a cornerstone of modern advanced coatings and waterproofing technologies due to its superior durability and water resistance. rahabitumen.comhenkelpolybit.com
The formulation of durable coatings involves creating a stable, long-lasting barrier against environmental factors. For waterproofing applications, this means preventing water ingress into building structures. henkelpolybit.com Polymer-modified bitumen membranes are a common solution, available as torch-on or self-adhesive sheets. henkelpolybit.comhenkelpolybit.com
These formulations often include:
A blend of bitumen and polymers (like SBS) to provide flexibility and waterproofing. henkelpolybit.com
Reinforcement materials such as high-strength mesh to improve dimensional stability and resistance to mechanical damage. danterr.com
Fillers and other additives to enhance properties like fire resistance or UV stability.
The result is a composite material that offers robust protection for foundations, roofs, tunnels, and other structures. henkelpolybit.comhenkelpolybit.com
The long-term performance of a coating is highly dependent on its adhesion to the substrate and its durability under service conditions.
Adhesion: The use of specialized primers can improve the bond between the polymer-modified bitumen membrane and the substrate, such as concrete or wood. gcpat.com For instance, some primers are formulated to bind dust and concrete efflorescence, creating an ideal surface for the membrane. gcpat.com
Durability: Durability is assessed through various tests that measure resistance to puncture, fatigue, and chemicals. henkelpolybit.com For example, SBS-modified membranes show excellent flexibility at low temperatures and high resistance to puncture and tear. henkelpolybit.com Some advanced formulations also include polyurethane, which can be reacted with bitumen to create a product with improved weathering capabilities and mineral retention. google.com
Table 2: Adhesion and Durability Characteristics of Bitumen-Based Waterproofing
| Product Type | Substrate | Adhesion Promoter/Method | Durability Features |
|---|---|---|---|
| Self-Adhesive SBS Membrane henkelpolybit.com | Concrete, Masonry | Use of compatible latex-based primers gcpat.com | Excellent low-temperature flexibility, high puncture and tear strength. henkelpolybit.com |
| Torch-On Membrane henkelpolybit.comhenkelpolybit.com | Concrete | Heat application melts the bitumen for direct bonding | High resistance to positive water pressure and water-borne chemicals. henkelpolybit.com |
Catalysis and Adsorption Applications
While bitumen itself is not typically used as a catalyst, the broader field of catalysis is relevant to the processing of hydrocarbons. Bifunctional catalysis, for instance, is a key process in petroleum refining, utilizing catalysts with two distinct active sites (e.g., an acid site and a metal site) to enhance complex chemical reactions like hydrocracking. patsnap.com
In terms of adsorption, materials derived from biomass, known as biochar, have shown significant potential for environmental remediation applications. mdpi.com Biochar's high surface area and specific surface functional groups make it an effective adsorbent for contaminants like heavy metals in aqueous solutions. mdpi.com The adsorption capacity is a critical feature for these applications. mdpi.com Similarly, specially designed adsorptive coatings are being developed for applications such as the direct air capture of carbon dioxide, where selectivity is crucial. google.com
Use as a Support Material for Catalysts
There is no evidence in scientific literature to suggest that "BITUPAL" or the specific bitumen mixture it's derived from has been used as a support material for catalysts. Catalyst supports are typically materials with high surface areas, such as alumina, silica, or activated carbon, which provide a stable base for catalytic particles. wikipedia.orgsamaterials.com
Adsorbent Properties for Environmental Remediation
The bitumen mixture known as "this compound" is not documented for use as an adsorbent in environmental remediation. The field of environmental remediation utilizes various adsorbent materials, including clays, biomass, and specially engineered nanoparticles, to remove pollutants from water and soil. nih.govresearchgate.netmdpi.commdpi.com
Specialty Chemical Applications
Historical and Modern Uses in Photography
While there are historical accounts of asphalt being used in early photographic processes, this application is not associated with the medicinal product "this compound." mobt3ath.commobt3ath.com One of the earliest photographic techniques, heliography, developed by Nicéphore Niépce in the 1820s, used a form of bitumen as the light-sensitive material. However, this historical use is distinct from the brand "this compound." Modern photography relies on silver halide chemistry and digital sensors. uh.edu
Potential in Oil Exploration and Related Petrochemical Processes
The use of asphalt (bitumen) is fundamental to the oil industry, as it is a component of crude oil. However, the term "this compound" is not used in the context of oil exploration or petrochemical processes. mobt3ath.commobt3ath.com The oil and gas industry employs a wide range of specialty chemicals for drilling, production, and refining, but these are distinct from the dermatological product "this compound." petronaxcorp.comsyensqo.comcamachem.com
Computational and Theoretical Studies of Bitupal Components
Molecular Modeling and Simulation of Complex Mixtures
Molecular modeling serves as a powerful tool to investigate systems at an atomic level, which can be inaccessible through experimental methods alone. shareok.org For a substance like Bitupal, derived from the complex hydrocarbon matrix of bitumen, modeling focuses on its primary constituent groups: asphaltenes, naphthene aromatics, and saturates. mdpi.com
Molecular Dynamics (MD) simulations are employed to study the physical movements of atoms and molecules in a system over time, providing insights into the interactions between different hydrocarbon components. shareok.orgljmu.ac.uk In the context of this compound's constituents, MD simulations are crucial for understanding how its colloidal structure, with asphaltenes as the dispersed phase and maltenes (resins, aromatics, saturates) as the continuous phase, dictates its physical properties. mdpi.comacs.org
Research using MD simulations has revealed that the aggregation of asphaltene molecules, driven by π–π stacking of their aromatic cores and hydrophobic association of their aliphatic sidechains, is a key factor influencing the material's viscosity and mechanical behavior. nih.govmdpi.com Simulations have shown that the presence of long sidechains on asphaltene molecules can hinder direct stacking but promotes aggregation through hydrophobic interactions. mdpi.com The type of solvent or surrounding medium (i.e., the maltene phase) significantly affects the stacking distance of asphaltene cores. mdpi.com Furthermore, MD studies demonstrate that adding certain molecules can alter the interaction between asphaltene aggregates, for example, by decreasing viscosity and increasing the self-diffusion coefficient of the aged asphalt (B605645) system. shareok.org These simulations provide a bottom-up approach to explaining macroscopic phenomena and guiding the development of materials with desired properties. ljmu.ac.uk
| Simulation Focus | Key Finding | Impact on Material Properties | Reference |
|---|---|---|---|
| Asphaltene Aggregation | Aggregation is driven by π–π stacking and hydrophobic interactions of sidechains. | Influences viscosity and mechanical response. | nih.govmdpi.com |
| Asphaltene-Solvent Interaction | The stacking distance of asphaltene dimers is shorter in poor solvents (e.g., heptane) than in good solvents (e.g., toluene). | Affects the stability of the colloidal system. | mdpi.com |
| Effect of Modifiers | Addition of triglyceride molecules can decrease viscosity and increase the self-diffusion coefficient of aged asphalt models. | Provides a mechanism for rejuvenating aged binders. | shareok.org |
| Temperature Effects | At high temperatures, asphaltene and resin molecules gain thermal energy, become more mobile, and can break molecular associations. | Explains the temperature-dependent flow behavior (rheology). | acs.org |
Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure (or electron distribution) of atoms, molecules, and solids. nmas.org For the components of this compound, DFT is particularly useful for studying polycyclic aromatic hydrocarbons (PAHs) and sulfur-containing compounds, which are known to be present in the Dead Sea asphalt source material. mdpi.comnih.gov
DFT calculations help predict the reactivity of these molecules. For instance, studies on PAHs use DFT to determine how the size of the aromatic ring system affects stability and reactivity. nmas.org DFT can also elucidate the nature of intermolecular forces, such as hydrogen bonding and π–π stacking, which are critical for the aggregation of asphaltene molecules. mdpi.comacs.org Calculations of interaction enthalpy (ΔH) and Gibbs free energy (ΔG) have shown that hydrogen bonding can be as important as π–π interactions for asphaltene aggregation, especially when polar functional groups are present. mdpi.comacs.org DFT has also been applied to study the pyrolysis mechanisms of sulfur compounds like dibenzothiophene, which is a representative aromatic sulfur compound found in petroleum, providing insight into its thermal stability. acs.org
Quantitative Structure-Activity/Property Relationship (QSAR/QSPR) Modeling
Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) models are statistical and machine learning methods that relate the chemical structure of molecules to their biological activity or physical properties, respectively. nih.gov
For a complex material like this compound, QSPR models are developed to predict bulk material properties based on its chemical composition, typically the SARA fractions. mdpi.commdpi.com These models can predict key performance indicators such as the complex modulus (a measure of stiffness) and phase angle (a measure of viscoelasticity) over a range of temperatures and frequencies. mdpi.comnottingham.ac.uk
Studies have shown that the contents of asphaltenes and resins are crucial in determining the high-temperature performance of asphalt binders, while a higher aromatic content tends to enhance low-temperature performance. mdpi.com Advanced models using machine learning techniques, such as non-linear support vector machines (SVM) with a radial basis function (RBF) kernel, have demonstrated high accuracy in predicting the complex modulus based on SARA data. mdpi.com These predictive models are valuable tools for material design and can reduce the need for extensive and time-consuming laboratory testing. nottingham.ac.ukresearchgate.net
Given that this compound was developed for dermatological applications, understanding the biological activity of its components is essential. mdpi.comresearchgate.net QSAR models are a key tool in toxicology and drug discovery for screening the potential biological effects of chemical compounds. nih.gov
While specific QSAR studies on the therapeutic effects of this compound are not publicly available, the methodology is widely applied to its constituent compounds, such as PAHs. nih.govfrontiersin.org Computational chemistry techniques, including DFT and QSAR, are used as a complementary approach to laboratory studies to predict the formation of PAH transformation products and screen for their toxicity. nih.gov For example, models can predict which derivatives (e.g., nitrated or oxygenated PAHs) are likely to form under atmospheric conditions and assess their potential as carcinogens or mutagens. nih.govfrontiersin.org This computational screening helps to identify molecules of concern within complex mixtures like asphalt emissions and can guide efforts to create safer materials. frontiersin.org
Cheminformatics and Data Mining for Structure-Function Relationships
Cheminformatics and data mining involve the use of computational techniques to analyze large datasets of chemical information to discern structure-function or structure-property relationships. For materials derived from bitumen, these methods are used to connect the chemical composition (structure), such as the SARA fractions, to the material's macroscopic performance (function). oaepublish.commdpi.com
Machine learning algorithms, such as adaptive boosting (AdaBoost) and support vector machines, have been successfully used to mine extensive datasets of asphalt compositions and their corresponding physical properties. oaepublish.com One powerful data mining technique, SHapley Additive exPlanations (SHAP), has been used to quantify the contribution of different SARA fractions to specific properties. SHAP analysis has revealed that properties like penetration are primarily influenced by the proportions of asphaltenes and saturates, whereas the softening point and rutting factor are most significantly predicted by the asphaltene content. oaepublish.com These data-driven approaches surpass conventional statistical methods in uncovering the complex, non-linear relationships inherent in multicomponent materials like this compound and its precursors. oaepublish.comwpi.edu
| Material Property | Most Influential Component(s) | Modeling/Analysis Technique | Reference |
|---|---|---|---|
| Penetration (Hardness) | Asphaltenes, Saturates | Machine Learning (AdaBoost), SHAP Analysis | oaepublish.com |
| Softening Point | Asphaltenes, Asphaltenes Index | Machine Learning (AdaBoost), SHAP Analysis | oaepublish.com |
| Rutting Factor (G*/sinδ) | Asphaltenes, Asphaltenes Index | Machine Learning (AdaBoost), SHAP Analysis | oaepublish.com |
| Rotational Viscosity | Asphaltenes, Asphaltenes Index | Machine Learning (AdaBoost), SHAP Analysis | oaepublish.com |
| High-Temperature Performance | Asphaltenes, Resins | Gray Relational Analysis (GRA), Pearson Correlation Analysis (PCA) | mdpi.com |
| Low-Temperature Performance | Aromatics (+), Asphaltenes (-) | Gray Relational Analysis (GRA), Pearson Correlation Analysis (PCA) | mdpi.com |
Database Analysis of Related Natural Products
The systematic study of a complex natural product like this compound begins with a thorough characterization of its components and comparison with existing knowledge. This is where database analysis, a cornerstone of chemoinformatics, becomes invaluable. Given that this compound is derived from bitumen, its components are related to a class of materials extensively studied in geochemistry and petrochemistry.
Detailed chemical analysis of bitumen from various sources, including the Dead Sea region, has led to the creation of extensive datasets. rsc.orggeoscienceworld.org These databases typically contain information on the elemental composition and the distribution of compound classes. Analytical techniques such as gas chromatography/mass spectrometry (GC/MS) are employed to identify and quantify the individual molecules within the mixture. rsc.org
The primary goal of database analysis in this context is dereplication—the rapid identification of known compounds to focus research efforts on novel or unusual structures. rsc.org For a substance like this compound, a key area of interest is its high sulfur content. researchgate.net Databases of sulfur-containing natural products are particularly relevant. A systematic review of sulfur-containing natural products from marine microorganisms, for instance, cataloged 484 such compounds, highlighting their structural diversity and biological activities, including anti-inflammatory and antibiotic properties. nih.gov By cross-referencing the analytical data from this compound's source material with these specialized databases, researchers can identify known bioactive sulfur compounds that may contribute to its therapeutic effects. For example, screening methods that combine molybdenum-catalyzed oxidation with liquid chromatography-mass spectrometry have been developed to specifically identify sulfur compounds in complex microbial broths, a technique that could be applied to bitumen extracts. mdpi.com
Furthermore, chemoinformatic analyses of natural product databases help to characterize the "chemical space" occupied by these compounds, comparing their structural diversity and physicochemical properties to those of approved drugs. mdpi.com This allows for an assessment of the drug-likeness of the components within this compound.
Below is a table representing a typical compositional analysis of bitumen, illustrating the complexity and the types of data that would be stored and analyzed in a database.
| Component Class | Abbreviation | General Description | Typical Weight % | Key Chemical Features |
|---|---|---|---|---|
| Saturates | S | Nonpolar, aliphatic hydrocarbons (linear, branched, and cyclic alkanes). | 5 - 20% | Primarily C-C and C-H single bonds. |
| Aromatics | A | Nonpolar aromatic hydrocarbons, including polycyclic aromatic hydrocarbons (PAHs). | 25 - 45% | Contain one or more aromatic rings. |
| Resins | R | Polar molecules containing heteroatoms (N, S, O) that are soluble in n-heptane. | 15 - 35% | Higher polarity than aromatics; act as peptizing agents for asphaltenes. |
| Asphaltenes | A | Highly polar and complex molecules, defined as the fraction insoluble in n-heptane but soluble in toluene. | 5 - 25% | Large polycyclic aromatic systems with alkyl side chains and heteroatoms. researchgate.net |
This structured data allows for computational techniques like Principal Component Analysis (PCA) to be applied. PCA can reveal correlations between the chemical composition of different bitumen samples and their geographical origin, which could be used to standardize the source material for products like this compound. rsc.org
Machine Learning Approaches for Complex Data Sets
The sheer volume and complexity of data generated from the analysis of natural products like this compound make it an ideal candidate for the application of machine learning (ML). chromatographyonline.com ML models can identify patterns and relationships within these complex datasets that are not apparent through traditional statistical methods, enabling the prediction of biological activities and physicochemical properties. researchgate.netnih.gov
One of the major challenges with complex mixtures is understanding the bioavailability and potential toxicity of their components. researchgate.net Researchers have successfully used ML models, such as artificial neural networks (ANN) and random forests (RF), to predict the temporal bioavailability of petroleum hydrocarbons and heavy metals in contaminated soils. researchgate.netnih.gov These models use input parameters like soil type, initial concentrations of individual compounds, and incubation time to make their predictions. nih.gov A similar approach could be developed for this compound to predict the release and dermal absorption of its various components.
The development of a machine learning model for analyzing the components of a complex mixture like this compound would involve several key parameters, as outlined in the table below.
| Model Parameter/Component | Description | Example for this compound Component Analysis |
|---|---|---|
| Input Features | The data used to train the model. | Molecular descriptors (e.g., molecular weight, polarity, H/C ratio), spectroscopic data (e.g., GC/MS peaks, NMR shifts), and compound concentrations. mdpi.com |
| Machine Learning Algorithm | The type of model used for learning patterns. | Random Forest, Artificial Neural Network (ANN), or Convolutional Neural Network (CNN). researchgate.netrsc.org |
| Output/Prediction Target | The property or activity the model is trained to predict. | Bioavailability, anti-inflammatory activity, antimicrobial efficacy, or cytotoxicity. researchgate.net |
| Training Dataset | A large set of known data to train the algorithm. | Databases of natural products with experimentally verified properties and activities. |
| Validation | The process of testing the model's performance. | Using a separate dataset of this compound components (or related bitumen compounds) not used in training to assess the accuracy of the model's predictions. |
By integrating these advanced computational and theoretical methods, a more comprehensive and scientifically rigorous understanding of this compound and its components can be achieved. These approaches move beyond simple chemical identification to a functional and predictive characterization of this complex natural product.
Future Research Trajectories and Interdisciplinary Opportunities
Development of Advanced Analytical Platforms for Ultra-Complex Mixtures
The profound complexity of BITUPAL necessitates analytical techniques that can unravel its molecular intricacies. Future research is geared towards developing and integrating more sophisticated analytical platforms to move beyond bulk properties and achieve detailed molecular characterization.
A significant area of advancement lies in high-resolution mass spectrometry (HRMS), particularly Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (FT-ICR MS). core.ac.ukresearchgate.netgfz.de This technology offers the resolving power needed to identify the thousands of individual chemical species within a this compound sample, providing elemental formulas for compounds containing not just carbon and hydrogen, but also nitrogen, sulfur, and oxygen (NSO compounds). gfz.de Integrating FT-ICR MS with advanced separation techniques like comprehensive two-dimensional gas chromatography (GC×GC) can further deconstruct the mixture, separating compounds by volatility and polarity before mass analysis. acs.org This hyphenated approach provides an unprecedented level of detail on the molecular architecture of this compound's components. researchgate.netacs.org
Another frontier is the application of advanced spectroscopic and imaging methods. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and atomic force microscopy (AFM) are being refined to probe the supramolecular structures within this compound. worktribe.com These methods help visualize how molecules like asphaltenes aggregate and form the colloidal structure that dictates the material's bulk properties. researchgate.networktribe.com The development of data-driven models, including machine learning and artificial intelligence, will be crucial for interpreting the massive datasets generated by these platforms, linking molecular composition to material performance. swansea.ac.uk
Table 1: Advanced Analytical Techniques for this compound Characterization
| Technique | Information Provided | Future Research Focus |
|---|---|---|
| FT-ICR MS | Ultra-high-resolution mass analysis, elemental composition of thousands of individual molecules. core.ac.ukgfz.de | Integration with separation sciences, analysis of NSO compounds. gfz.de |
| GC×GC | Separation of volatile and semi-volatile compounds based on two distinct properties. acs.org | Coupling with HRMS for comprehensive compound identification. |
| AFM | Visualization of molecular and supramolecular structures at the nanoscale. worktribe.com | In-situ imaging of structural changes under varying conditions (e.g., temperature, stress). |
| Advanced NMR | Detailed information on carbon and proton environments, molecular connectivity. worktribe.com | Development of methods for solid-state analysis and characterization of larger aggregates. |
| Machine Learning | Data analysis, pattern recognition, and predictive modeling from large datasets. swansea.ac.uk | Linking complex chemical data to macroscopic performance properties. swansea.ac.uk |
Sustainable Production and Utilization of Bitumen-Derived Materials
The environmental footprint of traditional bitumen production is a significant driver for innovation in sustainable practices. farazoil.com Future research is heavily focused on creating greener pathways for producing and utilizing materials like this compound.
Key strategies include:
Warm Mix Asphalt (B605645) (WMA) Technology : This approach allows asphalt to be produced and laid at lower temperatures than conventional hot-mix asphalt, significantly reducing energy consumption and greenhouse gas emissions. bitucenter.comakamb.competronaftco.com
Bio-Based Bitumen and Extenders : A burgeoning field of research involves developing binders from renewable resources such as vegetable oils, algae, and lignin (B12514952) from wood waste. bitucenter.comitpl.netaria-cmi.com These "bio-binders" can be used as direct substitutes or as extenders to reduce the reliance on petroleum-derived bitumen. itpl.netmdpi.com
Recycled Asphalt Pavement (RAP) : Maximizing the use of RAP is a cornerstone of sustainable road construction. bitucenter.comakamb.com Future work will focus on developing advanced rejuvenators, often bio-based, that can restore the properties of aged bitumen within RAP, allowing for higher recycling rates without compromising performance. petronaftco.com
Bitumen Beyond Combustion : A paradigm shift is underway to view bitumen not just as a fuel or binder but as a valuable feedstock for high-value materials. Research into creating carbon fibers, coatings, and other advanced materials from asphaltenes and other bitumen fractions is a key area of future development. canada.ca
These innovations aim to transform the lifecycle of bitumen-derived materials, reducing their environmental impact and enhancing their role in a circular economy. bitucenter.comakamb.com
Exploration of Novel Biogeochemical Roles and Interactions
The complex organic molecules within this compound have significant, though not fully understood, interactions with the natural environment. Future research will delve deeper into the biogeochemistry of these materials, particularly their fate and effects in soil and aquatic systems.
Studies have shown that while bitumen contains potentially hazardous substances like polycyclic aromatic hydrocarbons (PAHs), its introduction to soil can also alter nutrient composition and stimulate microbial activity. academicjournals.org Some bacteria can utilize hydrocarbons as a carbon source, leading to biodegradation of the material over time. academicjournals.orgresearchgate.net
Future investigations will focus on:
Identifying the specific microbial communities and enzymatic pathways responsible for the degradation of complex this compound components.
Understanding how environmental factors (e.g., oxygen levels, nutrient availability) influence the rate and products of biodegradation. researchgate.net
Assessing the long-term ecological impact of bitumen-derived materials, including the potential for certain compounds to bioaccumulate.
Exploring the use of bioremediation strategies, harnessing natural microbial processes to treat areas contaminated by bitumen spills.
This research is crucial for accurately assessing the environmental risks of bitumen use and for developing more environmentally benign materials. researchgate.net
Integration of Omics Technologies for Mechanistic Insights (Excluding Clinical Outcomes)
To gain a systems-level understanding of this compound and its interactions, researchers are turning to "omics" technologies. grace-oil-project.eu These high-throughput analytical approaches—genomics, transcriptomics, proteomics, and metabolomics—provide a comprehensive view of biological and chemical systems. mdpi.compharmafeatures.com
In the context of this compound, integrating omics can offer profound mechanistic insights:
Petroleomics : A specialized branch of metabolomics, this involves the comprehensive characterization of petroleum-based mixtures like this compound using techniques like FT-ICR MS. researchgate.netbruker.com It provides a detailed "fingerprint" of the material's composition.
Environmental Genomics/Metagenomics : When this compound interacts with the environment, the DNA of the entire microbial community can be sequenced to understand which organisms are present and what metabolic capabilities they possess for degrading the material. grace-oil-project.eu
Metabolomics : This can be used to track the small-molecule metabolites produced when microorganisms break down this compound components, revealing the specific biochemical pathways involved. researchgate.net
By integrating these omics datasets, researchers can build comprehensive models of how this compound behaves at a molecular level, how it is transformed by biological systems, and how its properties change over time. grace-oil-project.eumdpi.com This knowledge is fundamental for predicting material performance, understanding environmental fate, and designing next-generation materials.
Emerging Applications in Niche Industrial and Technological Sectors
While road construction and roofing remain the primary applications, the unique chemical properties of this compound's fractions are opening doors to novel industrial uses. petronaftco.comasphaltindustrial.com
Emerging sectors include:
Advanced Materials : The highly aromatic and rigid asphaltene fraction of this compound is being explored as a precursor for producing carbon fibers, which have applications in aerospace and high-performance composites. canada.ca
Energy Storage : Modified bitumen is being investigated for use as a sealant in batteries, where its adhesive properties, chemical resistance, and thermal stability are advantageous. petronaftco.com There is also a research focus on developing biodegradable bitumen formulations to reduce the environmental impact of batteries at the end of their life. petronaftco.com
Specialty Coatings and Sealants : The inherent waterproofing and adhesive qualities of this compound make it suitable for specialized industrial coatings, sealants, and caulking compounds. petronaftco.compcepurnia.org
Self-Healing Materials : Research is ongoing into "self-healing" asphalt, where micro-cracks can be repaired through the application of heat or other stimuli, or through the incorporation of rejuvenators in microcapsules. swansea.ac.ukpetronaftco.com This could dramatically extend the lifespan of pavements.
These niche applications represent a move towards valorizing bitumen as a source of complex functional molecules rather than just a bulk commodity. canada.ca
International Collaborative Research Initiatives on Natural Chemical Resources
The challenges and opportunities presented by complex natural resources like bitumen are global in scale, necessitating international collaboration. anr.frcognit.ca Initiatives that bring together academic institutions, industry partners, and government research labs from different countries are crucial for accelerating progress.
These collaborations facilitate:
Sharing of Expertise and Facilities : No single institution has all the necessary tools or expertise. International partnerships allow researchers to access state-of-the-art analytical equipment and diverse scientific perspectives. canada.carilem.net
Standardization of Methods : Collaborative efforts are essential for developing and validating standardized testing protocols, ensuring that data from different labs are comparable and reliable. rilem.net
Addressing Global Challenges : Issues like climate change and resource sustainability require a coordinated global response. International research programs can pool resources to tackle large-scale problems, such as developing sustainable road construction practices or understanding the global biogeochemical cycles of carbon. bitucenter.comanr.fr
Training the Next Generation : These initiatives provide invaluable opportunities for students and early-career researchers to work in international teams, fostering a global scientific community. rilem.net
Organizations like Canada's CanmetENERGY are actively involved in such partnerships, working to develop clean energy technologies and find new uses for bitumen. canada.ca Similarly, European initiatives aim to harmonize research on innovative bituminous materials to facilitate their adoption across the continent. rilem.net
Q & A
Basic Research Questions
Q. How can researchers design initial experiments to characterize BITUPAL’s physicochemical properties?
- Methodological Answer : Begin with a systematic literature review to identify existing protocols for analogous compounds. Use techniques like spectroscopy (e.g., NMR, IR) for structural elucidation, chromatography (HPLC) for purity assessment, and calorimetry (DSC) for thermal stability analysis. Ensure experimental replication across multiple batches to validate consistency .
- Example Workflow :
| Step | Technique | Purpose |
|---|---|---|
| 1 | NMR | Confirm molecular structure |
| 2 | HPLC | Assess purity (>95%) |
| 3 | DSC | Determine melting point/degradation |
Q. What criteria should guide the formulation of hypotheses about this compound’s biological activity?
- Methodological Answer : Apply the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant). For example, hypothesize this compound’s enzyme inhibition potential based on structural analogs, then design in vitro assays (e.g., IC50 measurements) to test activity. Ensure alignment with ethical guidelines for biochemical research .
Q. How can researchers ensure reproducibility in synthesizing this compound?
- Methodological Answer : Document reaction conditions (temperature, solvent, catalysts) meticulously. Use controlled environments (e.g., inert atmosphere) and validate yields/purity across ≥3 independent syntheses. Publish detailed protocols in supplementary materials to enable replication .
Advanced Research Questions
Q. How should contradictions in this compound’s reported bioactivity data be analyzed?
- Methodological Answer : Conduct a meta-analysis of conflicting studies, focusing on variables like assay type (e.g., cell-based vs. cell-free), concentration ranges, or solvent systems. Use statistical tools (ANOVA, regression) to identify confounding factors. Replicate key experiments under standardized conditions to isolate discrepancies .
Q. What strategies optimize this compound’s stability in long-term pharmacological studies?
- Methodological Answer : Employ accelerated stability testing (40°C/75% RH for 6 months) with periodic HPLC and mass spectrometry checks. Explore formulation additives (e.g., cyclodextrins) or lyophilization. Use degradation kinetics models (Arrhenius equation) to predict shelf-life .
Q. How can computational modeling enhance understanding of this compound’s mechanism of action?
- Methodological Answer : Combine molecular docking (e.g., AutoDock Vina) with molecular dynamics simulations (GROMACS) to predict target binding. Validate predictions via site-directed mutagenesis or competitive binding assays. Cross-reference results with transcriptomic/proteomic data for systems-level insights .
Data Analysis & Validation
Q. What frameworks resolve discrepancies between theoretical and experimental data for this compound?
- Methodological Answer : Apply the PICOT framework (Population, Intervention, Comparison, Outcome, Time) to structure comparative studies. For example, compare this compound’s experimental logP values with computational predictions (e.g., ChemAxon) and identify outliers via residual analysis .
Q. How should researchers address ethical concerns in this compound’s in vivo testing?
- Methodological Answer : Follow institutional review board (IRB) protocols for animal/human studies. Use the 3Rs principle (Replacement, Reduction, Refinement) to minimize harm. For example, substitute in vivo models with organ-on-a-chip systems where feasible .
Tables for Methodological Reference
Table 1 : Criteria for Evaluating Research Questions on this compound
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
